Cas no 2228121-31-9 (methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate
• CAS No: 2228121-31-9
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5867339
• PubChem ID: 165705447
• Update Time: 2025-06-28

methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate
• EN300-1728817
• 2228121-31-9

• Inchi： 1S/C11H21NO2S/c1-11(2,9(12)10(13)14-3)8-5-4-6-15-7-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： VYZZRSCTDWENNT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate

Professional Introduction to Methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate (CAS No. 2228121-31-9)

Methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate, identified by its CAS number 2228121-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both amino and thiazole functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate incorporates a β-ketoester moiety, which is a versatile scaffold in medicinal chemistry. The β-ketoester group is known for its reactivity in various organic transformations, including condensation reactions, Michael additions, and enolate formation, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the thiazole ring further enhances the compound's potential utility, as thiazole derivatives are widely recognized for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The combination of an amino group and a thiazole moiety in methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate positions it as a promising candidate for further exploration in drug discovery. Specifically, studies have highlighted the potential of this compound in modulating enzyme activity and interacting with biological targets relevant to metabolic disorders and inflammatory diseases.

One of the most intriguing aspects of methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and selectivity. For instance, modifications to the thiazole ring have been explored to optimize pharmacokinetic properties, while alterations to the amino group have been investigated for improved metabolic stability. These efforts align with the broader goal of generating high-affinity ligands for therapeutic applications.

The compound's utility extends beyond its role as a synthetic intermediate. Preliminary studies suggest that methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate may exhibit direct biological activity. Its structural similarity to known bioactive molecules has prompted investigations into its potential effects on cellular pathways involved in inflammation and oxidative stress. Additionally, the thiazole moiety is known to interact with various biological targets, including enzymes and receptors, which could be exploited for therapeutic benefit.

In the context of drug development, the synthesis of methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, facilitating both preclinical studies and industrial applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis, reducing waste and minimizing environmental impact.

The growing interest in heterocyclic compounds like methyl 2-amino-3-methyl-3-(thian-3-yl)butanoate is reflected in the increasing number of patents and publications dedicated to their development. Companies specializing in fine chemicals and pharmaceutical intermediates have recognized the commercial potential of this class of molecules, leading to investments in research and development. This trend underscores the importance of compounds like this one in advancing both academic research and industrial applications.

Looking ahead, future research on methyl 2-amino-3-methyl-3-(thian-3-yll)butanoate is likely to focus on expanding its therapeutic applications. Investigating its interactions with specific protein targets and exploring its efficacy in animal models will be crucial steps toward clinical translation. Additionally, computational modeling techniques will play a significant role in predicting how modifications to its structure may influence its biological activity.

The compound's unique combination of functional groups also makes it an attractive candidate for use in combinatorial chemistry libraries. By systematically varying substituents on the thiazole ring or introducing different side chains at the amino position, researchers can generate libraries of derivatives with diverse properties. Such libraries are invaluable tools for high-throughput screening campaigns aimed at identifying novel lead compounds for drug development.

In conclusion, methyl 2-amino--methyl--(thian--ytl)butanoate (CAS No. 2228121--31--9) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential biological activities. Its role as a synthetic intermediate and precursor for more complex molecules underscores its importance in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to make substantial contributions to both academic science and industrial innovation.